Cas no 115505-06-1 (Benzonitrile, 4-[(ethylthio)acetyl]-)

• Product Name: Benzonitrile, 4-[(ethylthio)acetyl]-
• CAS No: 115505-06-1
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 1204772
• PubChem ID: 43801954
• Update Time: 2025-06-12

Benzonitrile, 4-[(ethylthio)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(ethylthio)acetyl]-
• EN300-395047
• CS-0305286
• 4-[2-(ethylsulfanyl)acetyl]benzonitrile
• 4-(2-(ethylthio)acetyl)benzonitrile
• DTXSID801292597
• 115505-06-1
• 4-[2-(Ethylthio)acetyl]benzonitrile

• Inchi： 1S/C11H11NOS/c1-2-14-8-11(13)10-5-3-9(7-12)4-6-10/h3-6H,2,8H2,1H3
• InChI Key： RIHYJARYAVCCMU-UHFFFAOYSA-N
• SMILES： S(CC)CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 205.056
• Monoisotopic Mass: 205.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzonitrile, 4-[(ethylthio)acetyl]-

Research Brief on Benzonitrile, 4-[(ethylthio)acetyl]- (CAS: 115505-06-1) in Chemical Biology and Pharmaceutical Applications

Benzonitrile, 4-[(ethylthio)acetyl]- (CAS: 115505-06-1) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique benzonitrile core and ethylthioacetyl functional group, has been explored for its potential in drug discovery, medicinal chemistry, and biochemical studies. Recent advancements in synthetic methodologies and biological evaluations have shed light on its promising properties, making it a subject of interest for researchers aiming to develop novel therapeutic agents and probe biological mechanisms.

Recent studies have highlighted the role of Benzonitrile, 4-[(ethylthio)acetyl]- as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the nitrile group and thioether linkage, make it a valuable scaffold for designing compounds with enhanced pharmacokinetic properties. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of enzyme inhibitors targeting specific pathways involved in inflammatory diseases. The compound's ability to modulate enzyme activity through covalent and non-covalent interactions underscores its potential as a pharmacophore in drug design.

In addition to its pharmacological applications, Benzonitrile, 4-[(ethylthio)acetyl]- has been investigated for its role in chemical biology. A study in ACS Chemical Biology (2022) utilized this compound as a probe to study protein-ligand interactions, leveraging its reactive thioether group for site-specific labeling. This approach enabled researchers to gain insights into the binding mechanisms of target proteins, facilitating the identification of new drug candidates. The compound's compatibility with bioorthogonal chemistry further enhances its utility in live-cell imaging and proteomics studies.

The synthetic routes to Benzonitrile, 4-[(ethylthio)acetyl]- have also seen significant improvements. A recent publication in Organic Letters (2023) described a streamlined, high-yield synthesis using palladium-catalyzed cross-coupling reactions, which offers advantages in scalability and purity. This methodological advancement is critical for ensuring the compound's availability for large-scale pharmaceutical applications and further biological testing. Moreover, computational studies have provided insights into the compound's stability and reactivity, aiding in the optimization of its derivatives for specific therapeutic targets.

Looking ahead, the potential of Benzonitrile, 4-[(ethylthio)acetyl]- in addressing unmet medical needs remains a promising avenue for research. Ongoing studies are exploring its application in oncology, where preliminary data suggest its efficacy in targeting cancer cell proliferation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field advances, the integration of this compound into multidisciplinary research frameworks will likely yield innovative solutions for complex biological challenges.